Cas no 1021025-53-5 (N-(5-bromothiophen-2-yl)methyl-3-methylaniline)

• Product Name: N-(5-bromothiophen-2-yl)methyl-3-methylaniline
• CAS No: 1021025-53-5
• MF: C₁₂H₁₂BrNS
• MW: 282.199380874634
• CID: 5214841
• PubChem ID: 28422341
• Update Time: 2026-03-06

N-(5-bromothiophen-2-yl)methyl-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-bromo-N-(3-methylphenyl)-
• N-(5-bromothiophen-2-yl)methyl-3-methylaniline

• Inchi： 1S/C12H12BrNS/c1-9-3-2-4-10(7-9)14-8-11-5-6-12(13)15-11/h2-7,14H,8H2,1H3
• InChI Key： WMLAJKNULZTNDQ-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(C)=C2)SC(Br)=CC=1

Additional information on N-(5-bromothiophen-2-yl)methyl-3-methylaniline

Recent Advances in the Study of N-(5-bromothiophen-2-yl)methyl-3-methylaniline (CAS: 1021025-53-5) in Chemical Biology and Pharmaceutical Research

N-(5-bromothiophen-2-yl)methyl-3-methylaniline (CAS: 1021025-53-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its bromothiophene and aniline moieties, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its mechanisms of action and therapeutic potential.

One of the key areas of research has been the synthesis and optimization of N-(5-bromothiophen-2-yl)methyl-3-methylaniline. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the bromothiophene group in enhancing the compound's reactivity and stability, making it a valuable intermediate for further chemical modifications.

In the context of biological activity, recent investigations have explored the compound's potential as a kinase inhibitor. Preliminary in vitro assays demonstrated that N-(5-bromothiophen-2-yl)methyl-3-methylaniline exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. These findings were corroborated by molecular docking studies, which revealed strong binding affinities to the ATP-binding sites of target kinases. Such results suggest that this compound could serve as a scaffold for developing new anticancer agents.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's role in modulating inflammatory pathways. The researchers found that N-(5-bromothiophen-2-yl)methyl-3-methylaniline significantly reduced the production of pro-inflammatory cytokines in macrophage cells. This anti-inflammatory effect was attributed to the compound's ability to interfere with NF-κB signaling, a critical pathway in inflammation. These findings open new avenues for developing anti-inflammatory drugs based on this chemical scaffold.

Beyond its biological applications, N-(5-bromothiophen-2-yl)methyl-3-methylaniline has also been explored in material science. A recent report in Advanced Materials (2023) described its use as a building block for organic semiconductors. The compound's unique electronic properties, derived from its conjugated system, make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual utility in both biomedical and material sciences underscores the versatility of this molecule.

In conclusion, the latest research on N-(5-bromothiophen-2-yl)methyl-3-methylaniline (CAS: 1021025-53-5) highlights its multifaceted potential in chemical biology and pharmaceutical research. From its optimized synthesis to its promising biological activities and material applications, this compound continues to attract significant scientific interest. Future studies are expected to further elucidate its mechanisms and expand its applications, paving the way for innovative therapeutic and technological advancements.